Cas no 106718-49-4 (2,1-Benzisoxazole,3-(1-methylethyl)-)

• Product Name: 2,1-Benzisoxazole,3-(1-methylethyl)-
• CAS No: 106718-49-4
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 127277
• PubChem ID: 12559743
• Update Time: 2025-04-18

2,1-Benzisoxazole,3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,1-Benzisoxazole,3-(1-methylethyl)-
• 3-Isopropyl-2,1-benzisoxazole
• 2,1-Benzisoxazole,3-(1-methylethyl)-(9CI)
• Isopropylanthranil
• 3-propan-2-yl-2,1-benzoxazole
• SCHEMBL11914647
• 106718-49-4
• 3-isopropylbenzo[c]isoxazole

• Inchi： 1S/C10H11NO/c1-7(2)10-8-5-3-4-6-9(8)11-12-10/h3-7H,1-2H3
• InChI Key： UNFQKOHGNLHAQW-UHFFFAOYSA-N
• SMILES： O1C(=C2C=CC=CC2=N1)C(C)C

Computed Properties

• Exact Mass: 161.08413
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids